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In the demanding field of precision mechanics, the selection of materials for critical components
such as ball screws is paramount to ensuring operational longevity, accuracy, and reliability.
This guide provides a detailed comparative analysis of two common steel grades, CF53 and
EN19, frequently considered for the manufacturing of ball screws. This analysis is intended for
researchers, scientists, and engineering professionals involved in the design and application of
motion control systems.

Chemical Composition

The fundamental properties of any steel alloy are dictated by its chemical composition. CF53 is
a medium-carbon steel, while EN19 is a chromium-molybdenum alloy steel. The presence of
alloying elements in EN19 significantly influences its mechanical properties compared to the
plain carbon steel composition of CF53.

Table 1: Chemical Composition of CF53 and EN19 Steel
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Element CF53 (%)[1]1[2][31[4] EN19 (%)[5][6]1[71[8]
Carbon (C) 0.50-0.57 0.35-0.45

Silicon (Si) 0.15-0.35 0.10-0.35
Manganese (Mn) 0.40 - 0.80 0.50-0.80
Phosphorus (P) <0.025 <0.035

Sulfur (S) <0.035 <0.05

Chromium (Cr) - 0.90-1.50
Molybdenum (Mo) - 0.20-0.40

Mechanical Properties

The mechanical properties of these steels, particularly after heat treatment, are critical for the

performance of ball screws, which are subjected to high loads and repetitive motion.

Table 2: Comparative Mechanical Properties of CF53 and EN19 Steel

Property

CF53

EN19

Tensile Strength (MPa)

610 - 880
(Normalized/Quenched &
Tempered)[3][4]

850 - 1000 (Hardened &
Tempered)[9]

Yield Strength (MPa)

340 - 510
(Normalized/Quenched &
Tempered)[3][4]

680 (Condition T)[8]

Hardness (Brinell)

~183 - 263
(Normalized/Quenched &
Tempered)[3][4]

~248 - 302 (Condition T)[8][9]

Hardness after Induction
Hardening (HRC)

60

58

Elongation (%)

12 - 16[3][4]

~13[8]
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Experimental Data and Protocols

A key study directly comparing CF53 and EN19 for ball screw applications provides valuable
experimental insights. The primary objective of this study was to evaluate EN19 as a potential
replacement for CF53 due to issues such as corrosion and distortion observed in the latter.

Hardness Testing

Experimental Protocol:

o Sample Preparation: For CF53, a raw material of 56mm diameter was reduced to 50mm for
induction hardening. For EN19, two samples were prepared: one with a 50mm diameter for
induction hardening and another with an 8mm diameter for flame hardening.

e Heat Treatment:
o Induction Hardening: Applied to both 50mm diameter CF53 and EN19 samples.

o Flame Hardening: Applied to the 8mm diameter EN19 sample. After hardening, the
samples were quenched using a polymer and oil as coolants and then tempered for 1 hour
at 180°C.

o Hardness Measurement: The Rockwell hardness (HRC) of the heat-treated samples was
measured.

Results:
e CF53 after induction hardening: 60 HRC
e EN19 after induction hardening: 58 HRC

o EN19 after flame hardening: 55 HRC

Thermal Expansion (Distortion)

Experimental Protocol: Following the induction hardening process, the thermal expansion of
both CF53 and EN19 samples was measured to assess distortion.

Results:
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e CF53 exhibited a thermal expansion of 1.3mm.

o EN19 showed a significantly lower thermal expansion of 0.65mm. This lower thermal
distortion in EN19 is a considerable advantage in manufacturing high-precision components
like ball screws, as it reduces the likelihood of dimensional instability and subsequent failure.

Corrosion Resistance

Experimental Protocol: A salt spray test was conducted to compare the corrosion resistance of
CF53 and EN19. This standardized test creates an accelerated corrosive environment to
evaluate the suitability of materials for use as a protective finish.

Results:
o The time taken for corrosion (red rust) to appear on the CF53 sample was 15 hours.

e The EN19 sample exhibited better corrosion resistance, with red rust appearing after 16
hours. The study concluded that EN19 has better corrosion resistance than CF53.

Performance Characteristics and Applications

CF53 Steel:

o Strengths: CF53 is a medium-carbon steel that offers good strength and toughness.[10] It is
readily machinable and can be surface hardened to achieve high wear resistance, making it
a common choice for ball screw spindles.[10][11][12]

o Weaknesses: It has limited corrosion resistance and is susceptible to rusting in humid
environments.[10] The higher thermal expansion after heat treatment can lead to distortion,
which is a significant concern for precision components.

EN19 Steel:

o Strengths: As a chromium-molybdenum alloy steel, EN19 exhibits high tensile strength, good
ductility, and shock resistance.[9][13][14] Its key advantages for ball screw applications
include lower distortion during heat treatment and superior corrosion resistance compared to
CF53. The presence of chromium and molybdenum also contributes to its good wear
resistance.[5][15]
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o Weaknesses: While EN19 has good machinability in the annealed condition, it can be more
challenging to machine after hardening.[8][13]

Logical Workflow for Material Selection

The following diagram illustrates a decision-making process for selecting between CF53 and
EN19 for a ball screw application based on key performance requirements.

Caption: Material selection workflow for ball screws.

Conclusion

Both CF53 and EN19 steels are viable materials for the manufacturing of ball screws. CF53
has been a traditional choice, offering adequate strength and surface hardness. However,
experimental data suggests that EN19 presents a superior alternative, particularly for high-
performance applications. The lower thermal distortion of EN19 during heat treatment is a
critical advantage for maintaining the tight tolerances required for precision ball screws.
Furthermore, its enhanced corrosion resistance can lead to a longer service life in a wider
range of operating environments. While cost may be a consideration, the improved dimensional
stability and durability of EN19 can result in a lower total cost of ownership, making it a
compelling choice for researchers and professionals in the field of drug development and other
high-stakes scientific applications where equipment reliability is non-negotiable.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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